Cas no 93269-64-8 (6-Propylpyridazin-3(2H)-one)

6-Propylpyridazin-3(2H)-one structure
6-Propylpyridazin-3(2H)-one structure
Product Name:6-Propylpyridazin-3(2H)-one
CAS No:93269-64-8
MF:C7H10N2O
MW:138.167101383209
CID:2816755
Update Time:2023-08-07

6-Propylpyridazin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

    • 6-Propylpyridazin-3(2H)-one
    • 3(2H)-Pyridazinone, 6-propyl-
    • 6-propyl-3(2H)-pyridazinone
    • Inchi: 1S/C7H10N2O/c1-2-3-6-4-5-7(10)9-8-6/h4-5H,2-3H2,1H3,(H,9,10)
    • InChI Key: WGYQCWCCWDHOBW-UHFFFAOYSA-N
    • SMILES: O=C1C=CC(CCC)=NN1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 194
  • XLogP3: 0.4
  • Topological Polar Surface Area: 41.5
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